Cas no 1806747-18-1 (3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806747-18-1
• MF: C₈H₂F₆INO₃
• MW: 401.001275539398
• CID: 4837828
• Update Time: 2025-05-20

3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H2F6INO3/c9-7(10,11)3-1-2(6(17)18)4(15)5(16-3)19-8(12,13)14/h1H,(H,17,18)
• InChI Key： VMRPLHBSKZPAKJ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)(F)F)C=C1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4

Additional information on 3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid

3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid: A Comprehensive Overview

The compound 3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid, identified by the CAS number 1806747-18-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates several functional groups, including an iodo group, a trifluoromethoxy group, a trifluoromethyl group, and a carboxylic acid group, each contributing to its distinct chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The presence of multiple fluorinated groups in the molecule enhances its stability and bioavailability, making it a promising candidate for pharmaceutical research.

One of the most notable aspects of 3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid is its role in medicinal chemistry. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The trifluoromethyl and trifluoromethoxy groups are particularly significant in modulating the pharmacokinetic properties of the molecule, ensuring optimal absorption and distribution within the body.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent research has highlighted its ability to enhance the efficiency of OLEDs by improving charge transport properties, which could revolutionize display technologies.

The environmental impact of synthesizing and using 3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid has also been a topic of interest. Scientists are actively investigating sustainable synthesis routes that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into the production process to ensure that this compound can be manufactured responsibly without compromising its high performance characteristics.

In conclusion, 3-Iodo-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxylic acid represents a remarkable advancement in chemical synthesis and application. Its versatile structure and promising properties position it as a key player in diverse fields ranging from pharmaceuticals to electronics. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both scientific innovation and industrial progress.